Cas no 344747-99-5 (3-bromo-1-benzothiophen-2-amine)

• Product Name: 3-bromo-1-benzothiophen-2-amine
• CAS No: 344747-99-5
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 2106070
• PubChem ID: 9813338
• Update Time: 2025-04-21

3-bromo-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromobenzo[b]thiophen-2-amine
• 3-bromo-1-benzothiophen-2-amine
• CS-0056220
• SCHEMBL4284807
• 344747-99-5
• DB-339275

• Inchi： 1S/C8H6BrNS/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H,10H2
• InChI Key： YOZXBGDQHSBQNS-UHFFFAOYSA-N
• SMILES： BrC1=C(N)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 226.94043Da
• Monoisotopic Mass: 226.94043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų